Cas no 1603202-26-1 (1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1603202-26-1
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 5920084
• PubChem ID: 102645868
• Update Time: 2025-10-28

1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1603202-26-1
• EN300-1593122

• Inchi： 1S/C8H13N3O3/c1-3-11-6(4-5-14-2)7(8(12)13)9-10-11/h3-5H2,1-2H3,(H,12,13)
• InChI Key： JAQLXVCXNOXHKU-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(C(=O)O)N=NN1CC

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 77.2Ų

Additional information on 1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid

1-Ethyl-5-(2-Methoxyethyl)-1H-1,2,3-Triazole-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1603202-26-1, known as 1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid, has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of the 1,2,3-triazole family, which is widely recognized for its versatile applications in drug design and advanced materials. The long-chain substituents on the triazole ring, including the ethyl and methoxyethyl groups, contribute to its unique chemical properties and functional versatility.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. The carboxylic acid group at position 4 of the triazole ring enables easy functionalization, making it a valuable building block for constructing bioactive molecules. Researchers have explored its ability to form stable amide bonds with various amino acids and peptides, which is crucial for designing targeted drug delivery systems. These findings underscore its role as a key intermediate in medicinal chemistry.

In addition to its pharmaceutical applications, 1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid has shown promise in materials science. Its triazole core provides a platform for creating stimuli-responsive materials. For instance, scientists have utilized this compound to develop pH-sensitive hydrogels that can release drugs in response to specific environmental conditions. This property makes it an attractive candidate for applications in controlled drug release and tissue engineering.

The synthesis of this compound involves a multi-step process that combines click chemistry with traditional organic synthesis techniques. The use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) has been particularly effective in constructing the triazole ring with high efficiency and selectivity. Recent advancements in catalytic systems have further optimized the reaction conditions, enabling scalable production of this compound for industrial applications.

From a structural perspective, the methoxyethyl group at position 5 introduces hydrophilic properties to the molecule, enhancing its solubility in polar solvents. This feature is advantageous for applications requiring high bioavailability or compatibility with aqueous environments. Moreover, the ethyl group at position 1 contributes to the molecule's lipophilicity, creating a balance between hydrophilic and lipophilic characteristics that is often desirable in drug design.

Emerging research has also explored the use of this compound as a precursor for synthesizing advanced polymers. By incorporating it into polymer backbones, researchers have developed materials with enhanced mechanical properties and thermal stability. These polymers hold potential for applications in electronics and aerospace industries where high-performance materials are critical.

In conclusion, 1-ethyl-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new possibilities for this compound, its role in advancing technology and medicine is expected to grow significantly.